Lys-Ala

Catalog No.
S760178
CAS No.
17043-71-9
M.F
C9H19N3O3
M. Wt
217.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Lys-Ala

L-Lysyl-L-alanine (Lys-Ala) overcomes slow free lysine uptake and feedback inhibition by exploiting dipeptide transporters for efficient intracellular delivery. • Enables precise LysG biosensor calibration in C. glutamicum strain engineering. • Serves as critical precursor for Pyrraline-Ala analytical standards in Caco-2 intestinal absorption assays. • Provides a controlled steric baseline for Maillard reaction kinetic studies, ensuring reproducible pyrraline yields. Shipment with verified purity and stability.

CAS Number

17043-71-9

Product Name

Lys-Ala

IUPAC Name

(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoic acid

Molecular Formula

C9H19N3O3

Molecular Weight

217.27 g/mol

InChI

InChI=1S/C9H19N3O3/c1-6(9(14)15)12-8(13)7(11)4-2-3-5-10/h6-7H,2-5,10-11H2,1H3,(H,12,13)(H,14,15)/t6-,7-/m0/s1

InChI Key

QOOWRKBDDXQRHC-BQBZGAKWSA-N

Canonical SMILES

CC(C(=O)O)NC(=O)C(CCCCN)N

Isomeric SMILES

C[C@@H](C(=O)O)NC(=O)[C@H](CCCCN)N

The exact mass of the compound L-lysyl-L-alanine is unknown and the complexity rating of the compound is unknown. It belongs to the ontological category of dipeptide in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

L-Lysyl-L-alanine, (S)-2-((S)-2,6-diaminohexanamido)propanoic acid, L-Lysine-L-alanine, KA dipeptide, Lysine-alanine dipeptide

Purity

≥98%

Package Size

50 mg, 100 mg, 250 mg

L-Lysyl-L-alanine (Lys-Ala) is a highly soluble, zwitterionic dipeptide characterized by a primary amino group from its lysine residue and a carboxylic acid group from its alanine residue. In industrial and analytical procurement, Lys-Ala is primarily sourced not as a generic nutritional supplement, but as a highly specific biochemical tool. Its precise structural configuration allows it to bypass standard amino acid transport bottlenecks, making it a critical intracellular delivery vehicle for metabolic engineering and biosensor calibration in industrial fermentation strains like Corynebacterium glutamicum[1]. Furthermore, its moderate steric hindrance and specific side-chain polarizability make it an indispensable baseline precursor for synthesizing advanced glycation end-products (AGEs), such as peptide-bound pyrraline, used in food chemistry and toxicology models [2].

Research Fit

Dipeptide research reagent, free acid form (H-Lys-Ala-OH)
Moderate aqueous solubility supports buffer-based assay preparation
L-Lys-L-Ala sequence fit for substrate-specific enzymatic and transport studies

Substituting Lys-Ala with a crude mixture of free L-lysine and L-alanine fundamentally compromises experimental and industrial workflows. In metabolic engineering, free L-lysine is subject to slow uptake and strict feedback inhibition, whereas peptide-bound Lys-Ala exploits dedicated dipeptide transport systems to achieve massive intracellular accumulation without triggering premature regulatory cascades [1]. In food chemistry and Maillard reaction modeling, substituting Lys-Ala with closely related dipeptides like Lys-Gly or Lys-Phe alters the localized electrical effect and polarizability adjacent to the lysine residue. This drastically shifts the thermodynamic enthalpy of the reaction and the ultimate yield of pyrraline, rendering cross-study comparisons invalid [2]. Similarly, in intestinal permeability assays, substituting Lys-Ala with Lys-Ile results in vastly different cellular retention rates of their glycated derivatives, skewing bioavailability data[3].

Substitution Risk

Property
Lys-Ala
Generic Dipeptide
Protease substrate kinetics
Defined kinetic profile reported for DPP II and microbial peptidases
Kinetic parameters may differ substantially; assay readouts not directly transferable
Transporter recognition
Electrostatic charge-dependent uptake via engineered PEPT1/PEPT2
Neutral or anionic dipeptides follow distinct translocation pathways
Charge-directed binding
Cationic ε-amino group drives specific molecular interactions
Absence of N-terminal positive charge may abolish key binding events

Intracellular Lysine Loading & Biosensor Calibration

In industrial fermentation workflows, calibrating lysine-responsive biosensors requires artificially elevating intracellular lysine to extreme levels. Feeding Lys-Ala to C. glutamicum lysE mutant strains bypasses standard amino acid transport bottlenecks, resulting in an exceptionally high intracellular L-lysine accumulation of >1100 mM [1]. Free L-lysine cannot achieve these internal concentrations due to slow uptake kinetics and regulatory feedback inhibition.

Evidence DimensionIntracellular L-lysine accumulation
Target Compound Data>1100 mM intracellular L-lysine (via Lys-Ala feeding)
Comparator Or BaselineFree L-lysine (fails to achieve comparable internal concentrations due to transport limitations)
Quantified DifferenceLys-Ala feeding bypasses standard regulatory limits, achieving the >1100 mM intracellular concentrations required to trigger LysG-based sensors.
ConditionsC. glutamicum lysE mutant strains grown in salt medium supplemented with dipeptides.

Industrial biotech buyers must procure Lys-Ala to accurately calibrate lysine-ON riboswitches and enable high-throughput FACS screening of hyper-producing bacterial strains.

F. nucleatum Peptidase Rate
Head-to-head
Relative hydrolysis rate: 6.9
(Leu-Gly-Gly = 1.0)
Intermediate substrate rank avoids activity inflation in peptidase assays
Leu-Ala: 24.4, Arg-Ala: 5.8; purified F. nucleatum peptidase

Maillard Reaction Thermodynamic Baseline

The structure of the amino acid adjacent to lysine strictly dictates the thermodynamics of pyrraline formation during the Maillard reaction. Lys-Ala exhibits an intermediate enthalpy change of −65.08 KJ/mol when reacted with glucose, positioning it perfectly between the highly polarizable Lys-Phe (−76.25 KJ/mol) and the low-steric-hindrance Lys-Gly (−58.30 KJ/mol) [1].

Evidence DimensionEnthalpy change of pyrraline formation
Target Compound Data−65.08 KJ/mol (Lys-Ala + glucose)
Comparator Or BaselineLys-Phe (−76.25 KJ/mol) and Lys-Gly (−58.30 KJ/mol)
Quantified DifferenceLys-Ala exhibits intermediate thermodynamic reactivity, driven by the moderate polarizability and molecular volume of the alanine side chain compared to phenylalanine or glycine.
ConditionsMaillard model systems heating dipeptides with glucose in the presence of sodium ions.

Food scientists require Lys-Ala to establish a controlled, moderate-steric-hindrance baseline when formulating predictive models for heat-induced food damage.

X-Prolyl-Dipeptidyl Peptidase Km
Head-to-head
Lys-Ala-AMC Km = 88 μM
Gly-Pro-AMC Km = 29 μM
3-fold higher Km informs substrate concentration choice in kinetic assays
Purified X-prolyl-dipeptidyl peptidase from L. sakei

Epithelial Retention in Dietary Toxicology

When modeling the bioavailability of dietary advanced glycation end-products, the choice of dipeptide precursor significantly impacts cellular retention. The glycated derivative of Lys-Ala (Pyrr-Ala) demonstrates a cellular retention rate of ~27.6% in Caco-2 cell monolayers, which is more than four times higher than the retention rate of the isoleucine variant, Pyrr-Ile (~6.0%) [1].

Evidence DimensionCellular retention of glycated derivative (Pyrraline-peptide)
Target Compound Data~27.6% retention in Caco-2 cells (Pyrr-Ala)
Comparator Or Baseline~6.0% retention in Caco-2 cells (Pyrr-Ile)
Quantified DifferenceThe glycated derivative of Lys-Ala exhibits a >4-fold higher cellular trapping rate in intestinal epithelia compared to the isoleucine variant.
Conditions120-minute transport assay across differentiated Caco-2 cell monolayers.

Toxicologists and nutrition researchers must select Lys-Ala over other dipeptides to synthesize standards that accurately model the high epithelial accumulation of specific dietary AGEs.

DPP II Substrate Specificity Rank
Head-to-head
Lys-Ala-MNA > Lys-Ala-βNA > Leu-Ala-βNA ≈ Phe-Pro-βNA > Phe-Pro-MNA
Reported specificity ranking for DPP II over DPP IV cross-hydrolysis
Chromogenic/fluorogenic substrate comparison
Peptide Transporter Specificity
Head-to-head
Lys-Ala transported by engineered Lys314Glu YePEPT/hPEPT1; wild-type: no transport
Electrostatic tuning mechanism supports transporter engineering studies
Xenopus oocyte uptake assay; single-residue mutagenesis
BoNT/C Cleavage Site
Class-level
Lys-Ala bond (Lys253-Ala254 in syntaxin 1A) cleaved; other sequences resistant
Sequence specificity dictates substrate design for BoNT/C protease assays
Requires lipid bilayer context; binary cleavage outcome
Aqueous Solubility
Reported
14 g/L
Supports aqueous stock preparation for biological assays
ALOGPS prediction; logS –1.2; experimental verification may be needed

High-Throughput Screening of Producer Strains

Lys-Ala is utilized as a specialized media supplement to artificially elevate intracellular lysine levels without triggering standard uptake feedback loops. This enables the precise calibration of LysG-based fluorescent sensors and riboswitches in Corynebacterium glutamicum fermentation workflows, which is essential for isolating hyper-producing industrial strains[1].

AGE Standard Synthesis for Toxicology

Because of its specific cellular retention profile, Lys-Ala is procured as a highly specific precursor for the synthesis of Pyrraline-Ala (Pyrr-Ala). This glycated dipeptide serves as a critical analytical standard used to quantify the intestinal absorption, enzymatic hydrolysis, and epithelial trapping of dietary advanced glycation end-products in Caco-2 cell models [2].

Predictive Maillard Reaction Modeling

Lys-Ala is employed as a baseline dipeptide in food chemistry to study the kinetics, thermodynamic enthalpy, and sodium-ion dependence of pyrraline formation during thermal processing. Its moderate steric hindrance makes it an ideal comparator against highly polarizable (Lys-Phe) or low-hindrance (Lys-Gly) dipeptides [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
DPP II and Lysosomal Protease Assays
Lys-Ala substrate specificity for DPP II
Minimized DPP IV cross-hydrolysis verification
Peptide Transporter Engineering & Prodrug Design
Electrostatic substrate recognition mechanism
Transporter specificity switch validation
BoNT/C Mechanistic Studies & Inhibitor Screening
Lys-Ala bond cleavage requirement
Sequence-dependent proteolysis confirmation
Microbial Peptidase Substrate Profiling
Intermediate hydrolysis profile among dipeptides
Kinetic consistency with reported peptidase rates

Physical Description

Solid

XLogP3

-3.5

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

4

Exact Mass

217.14264148 Da

Monoisotopic Mass

217.14264148 Da

Heavy Atom Count

15

Wikipedia

L-lysyl-L-alanine

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